![molecular formula C16H18N4O B7571363 2-(1H-indol-3-yl)-N-[2-(1-methylimidazol-2-yl)ethyl]acetamide](/img/structure/B7571363.png)
2-(1H-indol-3-yl)-N-[2-(1-methylimidazol-2-yl)ethyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(1H-indol-3-yl)-N-[2-(1-methylimidazol-2-yl)ethyl]acetamide, also known as INDY, is a synthetic compound that has been widely used in scientific research for its potential therapeutic properties.
Mechanism of Action
The mechanism of action of 2-(1H-indol-3-yl)-N-[2-(1-methylimidazol-2-yl)ethyl]acetamide is not fully understood, but it is believed to act by modulating the activity of various enzymes and signaling pathways in the body. This compound has been shown to inhibit the activity of inflammatory enzymes such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are involved in the development of inflammation and cancer. Additionally, this compound has been found to activate the Nrf2/ARE pathway, which is involved in the regulation of cellular stress response and antioxidant defense.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects in the body. In vitro studies have shown that this compound inhibits the growth of cancer cells and induces apoptosis, or programmed cell death. Additionally, this compound has been found to reduce inflammation and oxidative stress in various cell types. In vivo studies have shown that this compound has neuroprotective effects and can improve cognitive function in animal models of Alzheimer's and Parkinson's disease.
Advantages and Limitations for Lab Experiments
The use of 2-(1H-indol-3-yl)-N-[2-(1-methylimidazol-2-yl)ethyl]acetamide in laboratory experiments has several advantages, including its low toxicity and high stability. Additionally, this compound is easily synthesized and can be obtained in high purity. However, the use of this compound in laboratory experiments also has some limitations, including the need for further studies to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for the study of 2-(1H-indol-3-yl)-N-[2-(1-methylimidazol-2-yl)ethyl]acetamide. One potential area of research is the development of this compound derivatives with improved therapeutic properties. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects. This compound also has potential applications in the treatment of other diseases, such as diabetes and cardiovascular disease, which warrant further investigation.
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential therapeutic properties. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to fully understand the potential of this compound as a therapeutic agent.
Synthesis Methods
The synthesis of 2-(1H-indol-3-yl)-N-[2-(1-methylimidazol-2-yl)ethyl]acetamide involves the reaction between 2-(1H-indol-3-yl)acetic acid and 2-(1-methylimidazol-2-yl)ethylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified using chromatography techniques to obtain pure this compound.
Scientific Research Applications
2-(1H-indol-3-yl)-N-[2-(1-methylimidazol-2-yl)ethyl]acetamide has been studied extensively for its potential therapeutic properties in various fields of research, including cancer, inflammation, and neurodegenerative diseases. This compound has been shown to have anti-inflammatory and anti-cancer properties, as well as the ability to inhibit the growth of cancer cells. Additionally, this compound has been found to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Properties
IUPAC Name |
2-(1H-indol-3-yl)-N-[2-(1-methylimidazol-2-yl)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4O/c1-20-9-8-17-15(20)6-7-18-16(21)10-12-11-19-14-5-3-2-4-13(12)14/h2-5,8-9,11,19H,6-7,10H2,1H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXFWIHUAURJVFY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1CCNC(=O)CC2=CNC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.